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Compound of Interest

Compound Name: Nardoguaianone K

Cat. No.: B1231606 Get Quote

A Comprehensive Overview for Researchers and
Drug Development Professionals
Discovered as a constituent of the medicinal plants Nardostachys chinensis and Nardostachys

jatamansi, Nardoguaianone K is a guaiane-type sesquiterpenoid that has garnered attention

for its potential therapeutic properties. This technical guide provides a detailed summary of the

known physical, chemical, and biological characteristics of Nardoguaianone K, designed to

support researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties
Nardoguaianone K possesses a complex chemical structure characteristic of guaiane-type

sesquiterpenoids. While specific experimental data for some physical properties like melting

and boiling points are not readily available in public literature, its fundamental chemical

attributes have been established.
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Property Value Source

Molecular Formula C₁₅H₂₂O₂ PubChem[1]

Molecular Weight 234.33 g/mol PubChem[1]

IUPAC Name

(3R,8S)-8-hydroxy-3,8-

dimethyl-5-propan-2-yl-2,3,6,7-

tetrahydroazulen-1-one

PubChem[1]

Synonyms 10-epi-Nardoguaianone J MedChemExpress[2]

CAS Number 443128-65-2 MedChemExpress[2]

Note: Specific optical rotation and melting point data for Nardoguaianone K are not detailed in

currently available literature.

Biological Activity: Cytotoxicity against Pancreatic
Cancer Cells
Recent studies have highlighted the potential of Nardoguaianone K as an anti-cancer agent,

particularly against pancreatic cancer. In vitro studies have demonstrated its cytotoxic effects

on human pancreatic cancer cell lines.

Cell Line IC₅₀ Value (μM) Incubation Time (h) Reference

SW1990 4.82 72 MedChemExpress[2]

CFPAC-1 15.85 72 MedChemExpress[2]

Spectroscopic Data
Detailed NMR and mass spectrometry data for Nardoguaianone K are not extensively

published. However, the structural elucidation of Nardoguaianone K and its isomers, such as

Nardoguaianone L, has been achieved through standard spectroscopic techniques.

Researchers can anticipate utilizing the following methods for characterization:

¹H NMR Spectroscopy: To determine the proton environment in the molecule.
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¹³C NMR Spectroscopy: To identify the number and types of carbon atoms.

Mass Spectrometry: To determine the molecular weight and fragmentation pattern for

structural confirmation.

Experimental Protocols
While specific experimental protocols for Nardoguaianone K are not fully detailed in the

available literature, the methodologies used for the closely related compound, Nardoguaianone

L, provide a strong reference point for researchers. The following are summaries of protocols

likely employed in the evaluation of Nardoguaianone K's bioactivity.

Cell Viability Assay (MTT Assay)
This assay is fundamental in determining the cytotoxic effects of a compound on cancer cell

lines.
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Cell Viability Assay Workflow

Seed pancreatic cancer cells (e.g., SW1990) in 96-well plates

Treat cells with varying concentrations of Nardoguaianone K for 72h

Add MTT solution to each well and incubate

Add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm using a microplate reader

Calculate cell viability and IC50 value
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Quantitative Proteomics Workflow

Sample Preparation

Analysis

Treat SW1990 cells with Nardoguaianone K

Protein extraction and digestion

Peptide labeling (e.g., TMT)

Nano LC-MS/MS analysis

Protein identification and quantification

Bioinformatics analysis (GO, KEGG)
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Potential MET/PTEN/TGF-β Pathway Inhibition
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Potential AGE-RAGE Pathway Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Nardoguaianone K:
Properties, Bioactivity, and Experimental Analysis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1231606#physical-and-chemical-
properties-of-nardoguaianone-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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